Cas no 81518-36-7 (2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol)

2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol structure
81518-36-7 structure
Product Name:2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol
CAS No:81518-36-7
MF:C17H17N3OS
MW:311.40138220787
CID:986813
PubChem ID:3067436
Update Time:2025-04-20

2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)phenol
    • 6-(4-phenyl-3-propylsulfanyl-1H-1,2,4-triazol-5-ylidene)cyclohexa-2,4-dien-1-one
    • Phenol, 2-(4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)-
    • 81518-36-7
    • BRN 5103057
    • Inchi: 1S/C17H17N3OS/c1-2-12-22-17-19-18-16(14-10-6-7-11-15(14)21)20(17)13-8-4-3-5-9-13/h3-11,21H,2,12H2,1H3
    • InChI Key: BYFISJMGFHEOSK-UHFFFAOYSA-N
    • SMILES: S(CCC)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 311.10923335g/mol
  • Monoisotopic Mass: 311.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 76.2Ų
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